Cas no 1804725-72-1 (6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1804725-72-1
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4858330
• Update Time: 2025-05-22

6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-4-1-3(2-12)13-6(5(4)9)7(10)11/h1,7H,2,12H2
• InChI Key： NCDKBXXDDBHBNS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)N=C(C=1)CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine

6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine, identified by the CAS number 1804725-72-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and potential for use in advanced chemical systems. The molecule's structure, characterized by the presence of an amino group, bromine, chlorine, and a difluoromethyl substituent, makes it a versatile compound with diverse functional properties.

Recent studies have highlighted the importance of pyridine derivatives like 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine in the development of novel materials for energy storage applications. Researchers have explored its potential as a precursor for synthesizing advanced cathode materials in lithium-ion batteries. The compound's ability to form stable coordination complexes with metal ions has been particularly promising, offering new avenues for enhancing battery performance and longevity.

In addition to its role in energy storage, this compound has also been investigated for its applications in catalysis. The presence of multiple electronegative substituents on the pyridine ring enhances its ability to act as a Lewis base, making it an effective ligand in transition metal-catalyzed reactions. Recent findings suggest that 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine can significantly improve the efficiency of cross-coupling reactions, which are critical in organic synthesis and pharmaceutical development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination and chlorination of pyridine derivatives, followed by the introduction of the amino and difluoromethyl groups through nucleophilic substitution reactions. The optimization of these steps has been a focus of recent research efforts, aiming to enhance yield and purity while reducing production costs.

Beyond its chemical applications, this compound has also been studied for its environmental impact. Researchers have examined its biodegradability and toxicity under various conditions. Preliminary results indicate that while the compound exhibits moderate stability in aqueous environments, it does not pose significant risks to aquatic life at typical exposure levels. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, CAS No. 1804725-72-1, or 6-(Aminomethyl)-4-bromo-3-chloro-2-(difluoromethyl)pyridine, represents a cutting-edge material with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.